Cas no 1016819-59-2 (5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide)

• Product Name: 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide
• CAS No: 1016819-59-2
• MF: C₁₂H₈BrFN₂O
• MW: 295.107125282288
• CID: 6503690
• PubChem ID: 24706045
• Update Time: 2025-11-01

5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-FLUORO-N-(PYRIDIN-4-YL)BENZAMIDE
• AKOS000189795
• EN300-7456982
• Z241302414
• 1016819-59-2
• 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide

• Inchi： 1S/C12H8BrFN2O/c13-8-1-2-11(14)10(7-8)12(17)16-9-3-5-15-6-4-9/h1-7H,(H,15,16,17)
• InChI Key： OKYOQJGVFRFFLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1C=CN=CC=1)=O)F

Computed Properties

• Exact Mass: 293.98040g/mol
• Monoisotopic Mass: 293.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide

5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide (CAS No. 1016819-59-2): A Comprehensive Overview

The compound 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide, identified by the CAS registry number 1016819-59-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acids, and it features a bromine atom at the 5-position and a fluorine atom at the 2-position on the benzene ring. The pyridinyl group attached to the nitrogen atom further enhances its chemical properties, making it a valuable compound in modern chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this molecule with high precision. The presence of electron-withdrawing groups, such as bromine and fluorine, plays a crucial role in directing the reactivity of the molecule during these reactions. This has been extensively studied in academic journals, where scientists have reported optimized reaction conditions to achieve high yields and purity levels.

The physical properties of 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide are equally intriguing. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated using advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies have revealed that the compound exhibits a high melting point due to its strong intermolecular hydrogen bonding and aromatic interactions. Additionally, its solubility in polar solvents is significantly influenced by the electron-withdrawing nature of the substituents on the benzene ring.

In terms of biological activity, 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide has shown promising results in recent pharmacological studies. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in drug discovery for diseases such as cancer and neurodegenerative disorders. The compound's ability to bind to these enzymes with high affinity has been attributed to its unique structural features, particularly the pyridinyl group, which facilitates specific interactions with the active sites.

The application of 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide extends beyond pharmacology into materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and stability under various environmental conditions.

In conclusion, 5-Bromo-2-fluoro-N-(pyridin-4-YL)benzamide, with its CAS number 1016819-59-2, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its synthesis, physical properties, biological activity, and potential uses continue to be actively researched, underscoring its importance in modern chemical research.